
Technical Guide: BP Fluor 405 Acid - A
Comprehensive Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BP Fluor 405 Acid

Cat. No.: B15555957 Get Quote

This guide provides an in-depth analysis of the spectral properties and experimental

characterization of BP Fluor 405 Acid, a blue-fluorescent dye increasingly utilized in advanced

biological research. Aimed at researchers, scientists, and professionals in drug development,

this document details the dye's quantitative characteristics, outlines a standard experimental

protocol for determining its molar extinction coefficient, and presents a visual workflow for this

procedure.

Core Properties of BP Fluor 405 Acid
BP Fluor 405 Acid is a water-soluble dye known for its applications in multicolor analysis,

including flow cytometry and super-resolution microscopy.[1][2][3] Its excitation is well-suited for

the 407 nm spectral line of the krypton laser or the 408 nm violet laser diode.[1][2] Notably,

conjugates of BP Fluor 405 are insensitive to pH changes within a range of 4 to 10.

Quantitative Spectral Data
The following table summarizes the key quantitative properties of BP Fluor 405 Acid and its

spectral equivalent, Alexa Fluor 405.
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Property Value Notes

Molar Extinction Coefficient (ε) 35,000 cm⁻¹M⁻¹ At the excitation maximum.

Excitation Maximum (λex) 402 nm

Emission Maximum (λem) 424 nm

Quantum Yield (Φ)
Not directly available for BP

Fluor 405 Acid

As an equivalent to Alexa Fluor

405, its quantum yield is a

relevant reference.

Solubility Water, DMSO, DMF

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is a fundamental parameter that quantifies how strongly a

substance absorbs light at a specific wavelength. Its determination is rooted in the Beer-

Lambert Law, which establishes a linear relationship between absorbance, concentration, and

the path length of the light.

The Beer-Lambert Law is expressed as:

A = εcl

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (L·mol⁻¹·cm⁻¹)

c is the concentration of the substance (mol/L)

l is the path length of the light through the sample (typically 1 cm for a standard cuvette)

Materials and Equipment
BP Fluor 405 Acid
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Appropriate solvent (e.g., deionized water, DMSO, or DMF)

UV-Vis spectrophotometer

Calibrated analytical balance

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

Methodology
Preparation of a Stock Solution: Accurately weigh a small amount of BP Fluor 405 Acid and

dissolve it in a precise volume of the chosen solvent within a volumetric flask to create a

stock solution of known concentration.

Preparation of Serial Dilutions: Perform a series of precise dilutions of the stock solution to

obtain a range of solutions with decreasing concentrations.

Spectrophotometer Calibration: Use a cuvette filled with the pure solvent as a blank to

calibrate the spectrophotometer to zero absorbance at the excitation maximum of BP Fluor
405 Acid (402 nm).

Absorbance Measurements: Measure the absorbance of each of the diluted solutions at 402

nm. Ensure each measurement is taken with a clean cuvette.

Data Analysis:

Plot a graph of absorbance (A) on the y-axis against concentration (c) on the x-axis.

According to the Beer-Lambert law, this plot should yield a straight line passing through

the origin.

Perform a linear regression analysis on the data points to obtain the equation of the line (y

= mx + b).

The slope of the line (m) is equal to the molar extinction coefficient (ε) multiplied by the

path length (l).
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Since the path length is typically 1 cm, the slope of the line is the molar extinction

coefficient in L·mol⁻¹·cm⁻¹.

Visualization of Experimental Workflow
The following diagram illustrates the key steps involved in the experimental determination of

the molar extinction coefficient.
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Caption: Experimental workflow for molar extinction coefficient determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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